1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone

• IUPAC Name: 4-[(E)-N-[(3-chloropyrazin-2-yl)amino]-C-methylcarbonimidoyl]phenol
• InChI: InChI=1S/C12H11ClN4O/c1-8(9-2-4-10(18)5-3-9)16-17-12-11(13)14-6-7-15-12/h2-7,18H,1H3,(H,15,17)/b16-8+
• InChI Key: HIUCRKUVWNTHHX-LZYBPNLTSA-N
• Canonical SMILES: CC(=NNC1=NC=CN=C1Cl)C2=CC=C(C=C2)O
• Isomeric SMILES: C/C(=N\NC1=NC=CN=C1Cl)/C2=CC=C(C=C2)O
• Molecular Formula: C12H11ClN4O
• Molecular Weight: 262.69 g/mol
• Solubility: 36.8 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone, also known as HPEH, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is a hydrazone derivative of 4-hydroxyacetophenone and 3-chloro-2-pyrazinecarboxaldehyde and has been found to possess a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone is not fully understood, but it is believed to involve the formation of a complex with metal ions. The complexation leads to changes in the electronic structure of the compound, resulting in changes in its optical properties. The exact mechanism of the complexation is still under investigation.
Biochemical and Physiological Effects
1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone has been found to possess a range of biochemical and physiological effects. It has been shown to have antioxidant properties and has been investigated for its potential use in the treatment of oxidative stress-related diseases. 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone has also been found to possess anti-inflammatory properties and has been investigated for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone in lab experiments is its high selectivity and sensitivity towards copper ions. This makes it a valuable tool for detecting copper ions in biological samples. However, one limitation of using 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone is its potential toxicity. Further studies are needed to determine the safe concentration range of 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone for use in lab experiments.

Future Directions

There are several potential future directions for the study of 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone. One area of interest is its potential use as a therapeutic agent for the treatment of oxidative stress-related diseases. Further studies are needed to determine the efficacy and safety of 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone as a therapeutic agent. Another potential future direction is the development of new fluorescent probes based on the structure of 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone for the detection of other metal ions. Overall, 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone has the potential to be a valuable tool for scientific research in a variety of fields.

Synthesis Methods

The synthesis of 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone involves the reaction of 4-hydroxyacetophenone with 3-chloro-2-pyrazinecarboxaldehyde in the presence of a hydrazine hydrate. The reaction is typically carried out under reflux conditions and yields 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone as a yellow crystalline solid. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone has been investigated for its potential use in a variety of scientific research applications. One area of interest is its potential as a fluorescent probe for detecting metal ions. 1-(4-hydroxyphenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone has been found to exhibit high selectivity and sensitivity towards copper ions and has been used in the development of a fluorescent sensor for the detection of copper ions in biological samples.